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Compound of Interest

2-(2-Chloro-4-
Compound Name:
formylphenoxy)propanoic acid

CAS No.: 812642-71-0

Cat. No.: B3024549

Get Quote

\ J

Compound Identity & Physicochemical Profile

This compound represents a strategic building block containing two distinct reactive handles: a
propanoic acid tail (mimicking the fibrate pharmacophore) and a formyl (aldehyde) head
(allowing divergent library synthesis).[1]
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Property Data
CAS Number 812642-71-0
IUPAC Name 2-(2-Chloro-4-formylphenoxy)propanoic acid
Molecular Formula C10H9ClO4
Molecular Weight 228.63 g/mol
Physical State Solid (Off-white to tan powder)
Solubility Soluble.in DMSO, MeOH, EtOH; Sparingly
soluble in water (acid form)
pKa (Calculated) ~3.8 (Carboxylic acid)
LogP (Predicted) 23104
Contains one stereocenter at the propanoic acid
Chirality

-carbon.[1][2] Typically supplied as a racemate

unless asymmetric synthesis is employed.[1]

Structural Significance

The molecule features a 2-chlorophenoxy core.[1] The chlorine atom at the ortho position
exerts steric influence, twisting the ether linkage out of planarity, which can enhance binding
selectivity in protein targets (e.g., PPAR

).[1] The propanoic acid moiety confers amphiphilic character, crucial for membrane
permeability in drug candidates.[1]

Synthetic Methodology

The synthesis follows a robust Williamson Ether Synthesis protocol.[1] This method relies on
the nucleophilic attack of the phenoxide ion on an

-halo acid.[1]

Core Synthesis Protocol

Reaction: Condensation of 3-chloro-4-hydroxybenzaldehyde with 2-chloropropanoic acid.[1]
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Reagents & Conditions:

Substrate: 3-Chloro-4-hydroxybenzaldehyde[1][3][4][5]

Alkylation Agent: 2-Chloropropanoic acid (or Ethyl 2-bromopropionate for higher yield,

followed by hydrolysis)[1]

Base: Aqueous NaOH (3.0 equiv) or K2COs in DMF

Conditions: Reflux (100°C) for 4—6 hours

Step-by-Step Procedure (Aqueous Route)

Phenoxide Formation: Dissolve 0.1 mol of 3-chloro-4-hydroxybenzaldehyde in 80 mL of

water containing 0.3 mol NaOH. The solution will turn yellow due to phenoxide formation.[1]

Addition: Slowly add 0.11 mol of 2-chloropropanoic acid to the stirring solution.

Reflux: Heat the mixture to reflux (approx. 100°C) for 4 hours. Monitor consumption of the
aldehyde starting material via TLC (SiO2, Hexane:EtOAc 7:3).[1]

Workup: Cool the reaction mixture to 4°C. Acidify dropwise with conc. HCI to pH ~1.

Isolation: The product will precipitate as a solid.[1] Filter, wash with cold water, and

recrystallize from ethanol/water or chloroform/toluene.[1]

Yield Expectation: 60—75% (unoptimized).

Synthetic Workflow Diagram
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Figure 1: Convergent synthesis via Williamson etherification. The reaction is driven by the
nucleophilicity of the phenoxide oxygen.[1]

Reactivity & Applications in Drug Design

This compound is a "divergent hub."[1] The aldehyde and carboxylic acid groups allow
orthogonal functionalization, making it ideal for Fragment-Based Drug Discovery (FBDD).[1]

A. The Aldehyde Handle (C-4 Position)

The formyl group is highly reactive and serves as the entry point for increasing molecular
complexity:

¢ Reductive Amination: Reaction with primary amines followed by NaBH(OAc)s reduction
yields secondary amines.[1] This is a common route to introduce solubilizing groups (e.g.,
morpholine, piperazine).[1]

o Wittig/Horner-Wadsworth-Emmons: Reaction with phosphonium salts generates styrenyl
derivatives, extending the conjugation for optical applications or creating Michael acceptors
(covalent inhibitors).[1]

o Heterocycle Formation: Condensation with hydrazines or hydroxylamines yields hydrazones
and oximes, often screened for anti-inflammatory activity.[1]

B. The Carboxylic Acid Handle (Ether Tail)

The propanoic acid moiety mimics the "head group" of fatty acids:

« Esterification: Protection as a methyl/ethyl ester allows manipulation of the aldehyde without
side reactions.[1]

o Amide Coupling: Activation with EDC/NHS or HATU allows coupling to amino acid residues,
creating prodrugs or peptidomimetics.[1]

» Bioisostere Replacement: The carboxylic acid can be converted to a tetrazole or hydroxamic
acid to modulate potency and metabolic stability.[1]

Divergent Reactivity Map
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Figure 2: Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.
Handling & Safety

As an organic acid with an aldehyde function, standard laboratory safety protocols apply.

o Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent autoxidation
of the aldehyde to the carboxylic acid over time.

Stability: The ether linkage is stable to acid/base hydrolysis, but the aldehyde is sensitive to
strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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